Cas no 918518-81-7 (3-Benzyl-7-bromo-2-chloroquinoline)

3-Benzyl-7-bromo-2-chloroquinoline is a halogenated quinoline derivative with a benzyl substituent at the 3-position, offering versatile reactivity for synthetic applications. The bromo and chloro functional groups at the 7- and 2-positions, respectively, provide selective sites for further modifications, making it a valuable intermediate in medicinal chemistry and material science. Its rigid quinoline core ensures stability, while the benzyl group enhances solubility in organic solvents, facilitating downstream reactions. This compound is particularly useful in cross-coupling reactions, heterocyclic synthesis, and as a building block for pharmaceuticals or agrochemicals. High purity and well-defined structure ensure reproducibility in research and industrial applications.

3-Benzyl-7-bromo-2-chloroquinoline structure

918518-81-7 structure

Product Name:3-Benzyl-7-bromo-2-chloroquinoline

CAS No:918518-81-7

MF:C₁₆H₁₁BrClN

MW:332.622242212296

MDL:MFCD21092049

CID:773916

PubChem ID:59200512

Update Time:2025-06-07

3-Benzyl-7-bromo-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

- Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-
- 3-benzyl-7-bromo-2-chloroquinoline
- 7-Bromo-2-chloro-3-(phenylmethyl)quinoline (ACI)
- AKOS015958901
- CS-15248
- SCHEMBL11982909
- CS-0011269
- 918518-81-7
- DB-099131
- C13206
- DTXSID40731245
- 3-Benzyl-7-bromo-2-chloroquinoline
- MDL： MFCD21092049
- Inchi： 1S/C16H11BrClN/c17-14-7-6-12-9-13(16(18)19-15(12)10-14)8-11-4-2-1-3-5-11/h1-7,9-10H,8H2
- InChI Key： YUQCGFZOLAXBGO-UHFFFAOYSA-N
- SMILES： ClC1C(CC2C=CC=CC=2)=CC2C(=CC(=CC=2)Br)N=1

Computed Properties

Exact Mass: 330.97634g/mol
Monoisotopic Mass: 330.97634g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 5.8

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 435.9±40.0 °C at 760 mmHg
Flash Point: 217.4±27.3 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Benzyl-7-bromo-2-chloroquinoline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Benzyl-7-bromo-2-chloroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D769915-100mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98+%	100mg	$210	2024-06-07
eNovation Chemicals LLC	D769915-250mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98+%	250mg	$330	2024-06-07
eNovation Chemicals LLC	D769915-1g	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98+%	1g	$635	2024-06-07
eNovation Chemicals LLC	D769915-100mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98+%	100mg	$210	2025-02-27
eNovation Chemicals LLC	D769915-1g	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98+%	1g	$635	2025-02-27
eNovation Chemicals LLC	D769915-250mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98+%	250mg	$330	2025-02-27
Aaron	AR006QG6-100mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98%	100mg	$171.00	2025-02-10
Aaron	AR006QG6-250mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98%	250mg	$285.00	2025-02-10
Aaron	AR006QG6-1g	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	98%	1g	$568.00	2025-02-10
1PlusChem	1P006Q7U-100mg	Quinoline, 7-bromo-2-chloro-3-(phenylmethyl)-	918518-81-7	95%	100mg	$267.00	2024-04-20

3-Benzyl-7-bromo-2-chloroquinoline Production Method

Production Method 1

349426-34-2

918518-81-7

918518-79-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ; 5 °C; 5 °C → rt
1.2 rt; 6 h, 85 °C; 85 °C → rt

Reference

: Quinoline derivatives as antibacterial agents and their preparation, pharmaceutical compositions and use in the treatment of bacterial infections

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